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Compound of Interest

Compound Name: H-His(Trt)-Otbu HCl

CAS No.: 218938-68-2

Cat. No.: B1466405

Get Quote

Product: H-His(Trt)-Otbu HCl (Histidine with Trityl side-chain protection and tert-Butyl ester C-

terminal protection, Hydrochloride salt). Application: Peptide Synthesis (Solution/Solid Phase),

Building Block.[1][2] CAS Registry: 304698-96-2 (General Ref)[3]

Part 1: Executive Storage Directive
For immediate action upon receipt of product.
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Parameter Specification Critical Note

Long-Term Storage -20°C (Preferred: -80°C)

Store in a manual defrost

freezer to avoid temperature

cycling.

Short-Term Storage +4°C (Max 2 weeks)
Acceptable for active use

periods only.

Container Atmosphere Inert Gas (Argon/Nitrogen)

CRITICAL: The HCl salt is

hygroscopic. Moisture triggers

autocatalytic degradation.

Physical State Lyophilized Powder
Never store in solution for >24

hours.

Light Exposure Protect from Light
Amber vials or foil-wrapped

containers are mandatory.

Part 2: Troubleshooting & FAQs
Direct answers to common user issues.

Q1: The powder appears "sticky" or has clumped
together. Is it still usable?
Status: High Risk / Likely Degraded. Root Cause: H-His(Trt)-Otbu HCl is hygroscopic.

Clumping indicates moisture absorption. Mechanism: When the HCl salt absorbs water, it

dissociates locally, creating a highly acidic micro-environment (pH < 2). Both the Trityl (Trt)

group and the tert-Butyl (Otbu) ester are acid-labile. Moisture essentially creates a "self-

cleaving" solution within the solid matrix. Action:

Perform a visual solubility check (see Protocol A).

Run analytical HPLC. If purity is <95% or unknown peaks appear (de-protected His), discard.

Q2: Can I store this compound in DMSO or DMF stock
solutions?
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Status: NOT Recommended. Reasoning:

Ester Hydrolysis: The tert-butyl ester is susceptible to hydrolysis in solution, even at neutral

pH, over time.

Racemization: Histidine is uniquely prone to racemization (L- to D- conversion) in solution,

particularly if the imidazole ring becomes protonated or interacts with the carboxylate.

Trityl Stability: While Trityl is relatively stable in non-acidic organic solvents, trace acids in

DMF (formic acid impurities) can trigger premature deprotection. Guideline: Prepare fresh

solutions immediately before coupling. Discard unused portions after 24 hours.

Q3: I left the vial on the bench at room temperature for 3
days. Is it compromised?
Status: Conditionally Acceptable. Analysis: If the vial was tightly sealed and the ambient

humidity was low (<40%), the product is likely stable. The degradation kinetics of the solid state

at 25°C are slow in the absence of moisture. Action: Verify appearance. If free-flowing white

powder, proceed. If discolored (yellowing), re-test purity.

Part 3: Technical Deep Dive – The "Autocatalytic
Moisture Loop"
Researchers often underestimate the risk of HCl salts in protected amino acids. Unlike free

bases, the HCl salt carries its own degradation catalyst (the proton).

The Mechanism of Failure:

Moisture Ingress: Improper sealing allows atmospheric water entry.

Salt Dissociation:

Acid Attack: The generated hydronium ions (

) attack the acid-labile protecting groups.

Target 1 (Fast): Trityl group (Sterically bulky, forms stable carbocation, leaves easily).
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Target 2 (Slow): tert-Butyl ester (Hydrolysis to free acid).

Hygroscopic Feedback: The degradation byproducts (free Histidine species) often have

different hygroscopic profiles, potentially drawing in more water, accelerating the cycle.

Visualization: Degradation Pathway

H-His(Trt)-Otbu HCl
(Dry Powder)

Moisture Exposure
(>40% RH)

 Poor Storage

Local Acidification
(Formation of H3O+)

 HCl Dissociation

Loss of Trityl Group
(Formation of H-His-Otbu)

 Acid Cleavage (Fast)

Hydrolysis of Otbu
(Formation of H-His(Trt)-OH)

 Acid Hydrolysis (Slow)

Total Degradation
(Free Histidine / Racemates)

 Increased Hygroscopicity
(Feedback Loop)

Click to download full resolution via product page

Figure 1: The moisture-induced autocatalytic degradation cycle of HCl salt protected amino

acids.

Part 4: Validated Protocols
Protocol A: The "Thaw & Verify" Workflow
Use this protocol every time you remove the product from the freezer.
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Equilibration (Crucial):

Remove vial from -20°C/-80°C storage.

Place in a desiccator or on the benchtop.

WAIT 30-60 MINUTES before opening.

Why? Opening a cold vial condenses atmospheric moisture directly onto the powder,

initiating the degradation loop described above [1].

Solubility Test (Quick Check):

Take a small aliquot (~1 mg).

Dissolve in 100 µL DMSO or DMF.

Observation: The solution should be clear and colorless.

Fail Criteria: Turbidity (insoluble degradation products) or distinct yellow/orange coloration

(oxidation/polymerization).

Protocol B: Emergency Re-Purification (Not
Recommended)
If the product is degraded, buying new stock is cheaper than risking a synthesis. However, if

critical:

Method: Preparative HPLC.

Column: C18 Reverse Phase.

Buffer: Water/Acetonitrile with 0.1% TFA (Keep exposure time short).

Lyophilization: Must be done immediately. Do not store the collected fractions in solution.

Part 5: Stability Data Summary
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Condition Est. Shelf Life Risk Factor

-80°C (Desiccated) > 2 Years Low. Ideal state.

-20°C (Desiccated) 1-2 Years Low. Standard state.

+4°C (Sealed) 1-3 Months
Moderate. Slow thermal

degradation.

25°C (Benchtop) < 1 Week High. Moisture/Oxidation risk.

Solution (DMSO/DMF) < 24 Hours
Critical.

Hydrolysis/Racemization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1466405?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1466405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

